Cas no 183210-63-1 (1,7-Dihydroxy-2,3-methylenedioxyxanthone)

• Product Name: 1,7-Dihydroxy-2,3-methylenedioxyxanthone
• CAS No: 183210-63-1
• MF: C₁₄H₈O₆
• MW: 272.20972442627
• CID: 1123922
• PubChem ID: 5316803
• Update Time: 2025-06-07

1,7-Dihydroxy-2,3-methylenedioxyxanthone Chemical and Physical Properties

Names and Identifiers

• 1,7-Dihydroxy-2,3-methylenedioxyxanthone
• 8,11-Dihydroxy-10H-1,3-dioxolo[4,5-b]xanthen-10-one
• CHEMBL2436930
• 8,11-dihydroxy-[1,3]dioxolo[4,5-b]xanthen-10-one
• AKOS037515057
• HY-N4291
• 183210-63-1
• 8,11-Dihydroxy-10H-[1,3]dioxolo[4,5-b]xanthen-10-one
• CS-0032649
• SCHEMBL26679504
• 8,11-dihydroxy-2H-[1,3]dioxolo[4,5-b]xanthen-10-one
• DA-49035
• 8,11-dihydroxy-(1,3)dioxolo(4,5-b)xanthen-10-one

• Inchi： 1S/C14H8O6/c15-6-1-2-8-7(3-6)12(16)11-9(20-8)4-10-14(13(11)17)19-5-18-10/h1-4,15,17H,5H2
• InChI Key： BMRWSZGEVSNEOM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C(=C3C(=CC1=2)OCO3)O)=O)O

Computed Properties

• Exact Mass: 272.03208797g/mol
• Monoisotopic Mass: 272.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 2.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.683±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-226 ºC (methanol )
• Boiling Point: 552.0±50.0 °C at 760 mmHg
• Flash Point: 219.7±23.6 °C
• Solubility: Insuluble (7.1E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,7-Dihydroxy-2,3-methylenedioxyxanthone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1,7-Dihydroxy-2,3-methylenedioxyxanthone

Exploring the Potential of 1,7-Dihydroxy-2,3-methylenedioxyxanthone (CAS No. 183210-63-1): A Comprehensive Overview

In the realm of bioactive natural compounds, 1,7-Dihydroxy-2,3-methylenedioxyxanthone (CAS No. 183210-63-1) has garnered significant attention for its unique structural properties and potential therapeutic applications. This xanthone derivative, characterized by its methylenedioxy and dihydroxy functional groups, is a subject of growing interest in pharmaceutical and nutraceutical research. Its molecular framework, which includes a xanthone core, is often associated with antioxidant, anti-inflammatory, and neuroprotective activities—key areas of focus in modern health science.

The compound's CAS number 183210-63-1 serves as a critical identifier for researchers investigating its pharmacokinetics and safety profile. Recent studies highlight its potential role in addressing oxidative stress-related conditions, a topic frequently searched by users interested in natural antioxidants and anti-aging compounds. Given the rising demand for plant-derived bioactive agents, 1,7-Dihydroxy-2,3-methylenedioxyxanthone aligns with trends in green chemistry and sustainable drug development—hot topics in both academic and industry circles.

One of the most intriguing aspects of this compound is its structural similarity to other bioactive xanthones, such as mangostin derivatives, which are popular in dietary supplements. This connection has led to increased searches for "xanthone benefits" and "natural xanthone sources." Researchers are particularly interested in how the methylenedioxy group at positions 2 and 3 influences its bioavailability and target specificity, a question often raised in drug discovery forums and pharmacology discussions.

From a technical perspective, the synthesis and isolation of 1,7-Dihydroxy-2,3-methylenedioxyxanthone require advanced chromatographic techniques, a topic frequently queried by analytical chemists. Its UV-visible absorption spectrum, attributed to the conjugated xanthone system, makes it relevant to discussions on natural product characterization—a trending subject in metabolomics research. Furthermore, its potential interactions with cellular signaling pathways have sparked interest in its application for metabolic disorders, another high-traffic search area in biomedical literature.

In conclusion, 1,7-Dihydroxy-2,3-methylenedioxyxanthone (CAS No. 183210-63-1) represents a compelling case study at the intersection of traditional medicine and modern pharmacology. Its multifaceted bioactivity profile, combined with increasing public interest in plant-based therapeutics, positions it as a compound worthy of further investigation. As research progresses, this xanthone derivative may well emerge as a key player in the development of next-generation nutraceuticals and functional foods, addressing some of today's most pressing health challenges.